Cas no 2227916-14-3 ((2R)-2-amino-2-(6-bromo-3-chloro-2-fluorophenyl)ethan-1-ol)

• Product Name: (2R)-2-amino-2-(6-bromo-3-chloro-2-fluorophenyl)ethan-1-ol
• CAS No: 2227916-14-3
• MF: C₈H₈BrClFNO
• MW: 268.510623931885
• CID: 5810599
• PubChem ID: 165703914
• Update Time: 2025-05-23

(2R)-2-amino-2-(6-bromo-3-chloro-2-fluorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-2-(6-bromo-3-chloro-2-fluorophenyl)ethan-1-ol
• EN300-1920036
• 2227916-14-3

• Inchi： 1S/C8H8BrClFNO/c9-4-1-2-5(10)8(11)7(4)6(12)3-13/h1-2,6,13H,3,12H2/t6-/m0/s1
• InChI Key： MCRJVQOQRHCIKJ-LURJTMIESA-N
• SMILES： BrC1=CC=C(C(=C1[C@H](CO)N)F)Cl

Computed Properties

• Exact Mass: 266.94618g/mol
• Monoisotopic Mass: 266.94618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.2Ų

Additional information on (2R)-2-amino-2-(6-bromo-3-chloro-2-fluorophenyl)ethan-1-ol

(2R)-2-amino-2-(6-bromo-3-chloro-2-fluorophenyl)ethan-1-ol: A Comprehensive Overview

The compound (2R)-2-amino-2-(6-bromo-3-chloro-2-fluorophenyl)ethan-1-ol with CAS No. 2227916-14-3 is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a chiral center at the second carbon atom, making it a valuable substrate for stereochemical studies. The presence of multiple halogen substituents—bromine, chlorine, and fluorine—on the aromatic ring further enhances its potential for diverse applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (2R)-amino-alcohols like this compound, leveraging asymmetric catalysis and enantioselective reactions. These methods have not only improved the yield but also ensured high enantiomeric purity, which is crucial for pharmacological studies. The compound's unique structure makes it an ideal candidate for exploring halogen-mediated interactions in drug design, particularly in the context of enzyme inhibition and receptor binding.

In the realm of medicinal chemistry, (6-bromo-3-chloro-2-fluorophenyl)ethanols have been investigated for their potential as lead compounds in the development of novel therapeutics. Studies have shown that the bromine substituent can act as a bioisostere, offering a promising avenue for modulating pharmacokinetic properties such as solubility and permeability. Additionally, the fluorine atom contributes to electronic effects that can fine-tune the molecule's reactivity and stability.

The chiral center in (R)-configured amino-alcohols plays a pivotal role in determining their biological activity. Recent research has highlighted the importance of stereochemistry in drug-receptor interactions, with enantiomers often exhibiting vastly different pharmacological profiles. This compound serves as a valuable model for studying these effects, particularly in the context of enzyme selectivity and catalytic activity.

From a materials science perspective, (6-bromo-substituted phenethyl alcohols have been explored for their potential in polymer synthesis and surface modification. The bromine substituent can act as a reactive site for polymerization reactions, enabling the creation of functional materials with tailored properties such as hydrophobicity or conductivity.

In conclusion, (2R)-amino-alcohols like this compound represent a versatile class of molecules with wide-ranging applications across multiple disciplines. Ongoing research continues to uncover new insights into their synthesis, properties, and potential uses, underscoring their importance in contemporary chemical research.